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Compound of Interest

Compound Name: 3-Bromo-2-methoxybenzaldehyde

Cat. No.: B113158

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and applications of 3-Bromo-2-methoxybenzaldehyde, a key
intermediate in organic synthesis.

Core Chemical Data

3-Bromo-2-methoxybenzaldehyde, with the CAS number 88275-87-0, is a substituted
aromatic aldehyde.[1][2][3][4][5] Its molecular formula is CsH7BrOz, corresponding to a
molecular weight of 215.04 g/mol .[1][2] This compound is a solid at room temperature and is
classified as an irritant.

Property Value Source(s)
Molecular Weight 215.04 g/mol [1112]
Molecular Formula CsH7BrO:2 [1]

CAS Number 88275-87-0 [11[2][31[41[5]
Physical Form Solid

Purity 297% [1]
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Synthetic Protocols

The synthesis of substituted benzaldehydes such as 3-Bromo-2-methoxybenzaldehyde can
be achieved through various established organic chemistry methodologies. A common
conceptual pathway involves the bromination of a methoxybenzaldehyde precursor or the
methylation of a bromohydroxybenzaldehyde.

A representative synthetic approach is the bromination of 2-methoxybenzaldehyde. This
electrophilic aromatic substitution reaction introduces a bromine atom onto the benzene ring.
The position of bromination is directed by the existing methoxy and aldehyde groups.

Conceptual Experimental Protocol: Bromination of 2-Methoxybenzaldehyde

» Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 2-methoxybenzaldehyde in a suitable inert solvent such as glacial acetic
acid or a chlorinated solvent.

o Reagent Addition: Slowly add a brominating agent, such as N-Bromosuccinimide (NBS) or a
solution of bromine in the same solvent, to the flask. The reaction is typically carried out at a
controlled temperature, often at or below room temperature, to manage selectivity and
prevent over-bromination.

e Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) to determine the consumption of the starting material and the
formation of the product.

o Work-up: Once the reaction is complete, the mixture is typically poured into water to quench
any remaining brominating agent. The product can then be extracted into an organic solvent
like ethyl acetate or dichloromethane.

 Purification: The organic layer is washed with a solution of sodium thiosulfate to remove any
residual bromine, followed by a wash with brine. After drying over an anhydrous salt like
magnesium sulfate, the solvent is removed under reduced pressure. The crude product can
be purified by recrystallization or column chromatography to yield pure 3-Bromo-2-
methoxybenzaldehyde.

Below is a conceptual workflow for the synthesis of 3-Bromo-2-methoxybenzaldehyde.
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Conceptual Synthesis of 3-Bromo-2-methoxybenzaldehyde
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Caption: Conceptual workflow for the synthesis of 3-Bromo-2-methoxybenzaldehyde.
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Applications in Research and Development

3-Bromo-2-methoxybenzaldehyde and its isomers are valuable intermediates in the
synthesis of more complex molecules, particularly in the pharmaceutical and material science
sectors. The presence of the aldehyde, bromo, and methoxy functional groups allows for a
variety of chemical transformations.

o Pharmaceutical Synthesis: These compounds serve as building blocks for the synthesis of
various drug candidates. The bromine atom can be readily displaced or used in cross-
coupling reactions (e.g., Suzuki, Heck, Sonogashira) to form new carbon-carbon or carbon-
heteroatom bonds, enabling the construction of complex molecular scaffolds.

¢ Organic Synthesis: In a broader synthetic context, the aldehyde group can be converted into
a wide range of other functional groups, such as alcohols, carboxylic acids, and imines. This
versatility makes it a useful starting material for the synthesis of a diverse array of organic
compounds.

o Materials Science: Brominated aromatic compounds can be used in the synthesis of
polymers and other advanced materials. The bromine atom can act as a site for
polymerization or cross-linking, which can enhance the thermal stability and mechanical
properties of the resulting materials.

The relationship between the functional groups of 3-Bromo-2-methoxybenzaldehyde and its
applications is illustrated in the diagram below.
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Structure-Application Relationship of 3-Bromo-2-methoxybenzaldehyde
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Caption: Relationship between the functional groups of 3-Bromo-2-methoxybenzaldehyde
and its applications.

Safety and Handling

3-Bromo-2-methoxybenzaldehyde is classified as an acute toxicant if swallowed and is a
skin, eye, and respiratory irritant. Standard laboratory safety precautions should be followed
when handling this compound. This includes the use of personal protective equipment (PPE)
such as safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated
area or a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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